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Introduction
5-Iodo-2'-deoxycytidine-5'-triphosphate (5-Iodo-dCTP or 5-I-dCTP) is a modified pyrimidine

nucleotide that serves as an analog of its natural counterpart, deoxycytidine triphosphate

(dCTP).[1] Its core biochemical role stems from its ability to be recognized and incorporated

into a growing DNA strand by various DNA polymerases. The key feature of 5-Iodo-dCTP is

the iodine atom attached to the C5 position of the cytosine base. This heavy atom confers

unique properties, making it a versatile tool in molecular biology, diagnostics, and drug

development. It primarily functions as a substrate for enzymatic DNA synthesis and as a

precursor for introducing further modifications into nucleic acids.[2][3]

Core Biochemical Function: A Substrate for DNA
Polymerases
The fundamental biochemical role of 5-Iodo-dCTP is to act as a substrate for DNA

polymerases during DNA synthesis.[2][4] Most DNA polymerases, including Taq polymerase

and KOD XL DNA polymerase, can efficiently incorporate 5-Iodo-dCTP into a DNA strand

opposite a guanine (dG) residue in the template strand.[5][6] This incorporation is crucial for its

primary applications, as it allows for the site-specific introduction of an iodine atom into a DNA

molecule.
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The presence of the bulky iodine atom in the major groove of the DNA helix can slightly alter

the DNA's structural and stability properties. However, for many polymerases, the modification

is well-tolerated, allowing for the synthesis of long, modified DNA strands.[6] This tolerance is a

key factor that enables its widespread use in various molecular biology techniques.

Key Applications and Methodologies
The introduction of an iodine atom into DNA via 5-Iodo-dCTP opens up a range of advanced

applications.

Nucleic Acid Labeling and Visualization
5-Iodo-dCTP can be used to generate labeled DNA probes for applications such as in situ

hybridization and microarray analysis.[7][8] While not fluorescent itself, the incorporated

iodinated nucleotide can be detected through various means or serve as a handle for attaching

other labels.

DNA-Protein Cross-linking
The iodine atom can be activated by long-wavelength ultraviolet (UV) radiation (e.g., 325 nm)

to form a covalent cross-link with nearby amino acid residues in DNA-binding proteins.[9] This

technique is invaluable for mapping the precise contact points between DNA and proteins in

nucleoprotein complexes. The specificity of UV activation at longer wavelengths minimizes

photodamage to other parts of the nucleic acid or protein.[9]

A Precursor for Post-Synthesis Modification
The most powerful application of 5-Iodo-dCTP is its use as a chemical handle for further

modification of DNA through palladium-catalyzed cross-coupling reactions, most notably the

Sonogashira coupling.[2][10][11] The carbon-iodine bond is reactive and can be coupled with

terminal alkynes, allowing for the attachment of a vast array of functional molecules, including:

Fluorophores: For creating highly specific fluorescent probes.

Biotin: For affinity purification and detection.

Lipids: To create hydrophobic oligonucleotides with enhanced membrane-anchoring

properties.[5]
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Carbohydrates: To study DNA-glycan interactions.[11]

Amino acid-like functional groups: To create "hypermodified" DNA that mimics peptides or

proteins.[2]

This post-synthesis modification strategy allows for the creation of complex, functionalized DNA

molecules that would be difficult or impossible to synthesize directly.

Quantitative Data Summary
The following tables summarize key quantitative data for 5-Iodo-dCTP and related compounds.

Table 1: Physicochemical and Spectroscopic Properties

Property 5-Iodo-dCTP 5-Iodo-dUTP 5-Methyl-dCTP Natural dCTP

Molecular

Formula (Free

Acid)

C₉H₁₅N₃O₁₃P₃I C₉H₁₄N₂O₁₄P₃I C₁₀H₁₈N₃O₁₃P₃ C₉H₁₆N₃O₁₃P₃

Molecular Weight

( g/mol )
593.05 594.04 481.18 467.16

Purity (HPLC) ≥ 95% ≥ 95% ≥ 95% N/A

λmax (nm) at pH

7.5
293 287 277 ~271

Molar Extinction

Coeff. (ε) (L

mmol⁻¹ cm⁻¹) at

pH 7.5

5.7 7.7 9.0 8.9

Data sourced from Jena Bioscience product datasheets.[12]

Table 2: Polymerase Substrate Efficiency
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Modified
Nucleotide

DNA Polymerase
Relative
Incorporation
Efficiency

Key Finding

5-Methyl-dCTP
Q5 DNA
Polymerase

As efficient as
dCTP

5-methyl-dCTP is
an excellent analog
for dCTP in PCR.
[13]

5-Hydroxymethyl-

dCTP
Q5 DNA Polymerase As efficient as dCTP

5-hydroxymethyl-

dCTP is also an

excellent analog for

dCTP in PCR.[13]

5-Iodo-dUTP Various Good Substrate

Can be efficiently

incorporated into DNA

by primer extension.

[4]

dNTPs with bulky

modifications
KOD XL, Therminator Good Substrates

These polymerases

can incorporate

dNTPs with very large

modifications, such as

lipids or even other

oligonucleotides.[5][6]

Note: Direct comparative kinetic data for 5-Iodo-dCTP across multiple polymerases is not

readily available in the search results. However, its widespread use in protocols implies it is a

generally good substrate for many common polymerases.

Experimental Protocols
Protocol 1: Enzymatic Labeling of DNA using 5-Iodo-
dCTP via PCR
This protocol provides a general framework for incorporating 5-Iodo-dCTP into a specific DNA

fragment.
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Objective: To produce a DNA amplicon where a percentage of dCTP is replaced by 5-Iodo-
dCTP.

Materials:

High-fidelity DNA polymerase (e.g., Q5 High-Fidelity DNA Polymerase)[14]

5X Reaction Buffer

dNTP mix (10 mM each of dATP, dGTP, dTTP)

5-Iodo-dCTP (10 mM solution)[15]

Natural dCTP (10 mM solution)

Forward and Reverse Primers (10 µM)

Template DNA (< 1000 ng)

Nuclease-Free Water

Procedure:

Prepare a Modified dNTP Mix: Create a working stock of dNTPs. The ratio of 5-Iodo-dCTP
to dCTP can be varied depending on the desired level of incorporation. For a 1:1

substitution, mix equal volumes of 10 mM dCTP and 10 mM 5-Iodo-dCTP. The final

concentration of each dNTP in the reaction should be 200 µM.

Set up the PCR Reaction: Assemble the reaction on ice in a sterile PCR tube. For a typical

50 µL reaction:
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Component Volume Final Concentration

5X Q5 Reaction Buffer 10 µL 1X

Modified dNTP Mix (as

prepared above)

1 µL of each (dATP, dGTP,

dTTP) and 1 µL of the CTP/I-

dCTP mix

200 µM each

Forward Primer (10 µM) 2.5 µL 0.5 µM

Reverse Primer (10 µM) 2.5 µL 0.5 µM

Template DNA variable < 1000 ng

Q5 High-Fidelity DNA

Polymerase
0.5 µL 0.02 U/µL

| Nuclease-Free Water | to 50 µL | - |

Thermocycling: Transfer the reaction to a thermocycler and begin cycling. Conditions may

need optimization, but a standard protocol is as follows:[14]

Step Temperature Time Cycles

Initial Denaturation 98°C 30 seconds 1

Denaturation 98°C 5–10 seconds 25-35

Annealing 55–72°C* 10–30 seconds

Extension 72°C 20–30 sec/kb

Final Extension 72°C 2 minutes 1

Hold 4–10°C - -

*Annealing temperature should be optimized based on the primer set.

Analysis: Analyze the PCR product on an agarose gel to confirm amplification. The iodinated

DNA is now ready for downstream applications like purification and cross-coupling.
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Visualizations: Workflows and Pathways

Step 1: Enzymatic Incorporation

Step 2: Downstream Application

dCTP

DNA Polymerase
(e.g., PCR, PEX)
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Iodinated DNA

DNA Template
+ Primer

UV Cross-linking
 to Protein
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Functionalized DNA
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Click to download full resolution via product page

Caption: General workflow for using 5-Iodo-dCTP in molecular biology.
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5-Iodo-dC incorporated in DNA
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+ Cu(I)

Terminal Alkyne
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Click to download full resolution via product page

Caption: Sonogashira coupling reaction using iodinated DNA.

Conclusion
5-Iodo-dCTP is a powerful and versatile modified nucleotide. Its core biochemical function as a

substrate for DNA polymerases allows for the precise, site-specific introduction of an iodine

atom into DNA. This, in turn, enables a host of advanced applications, from mapping protein-

DNA interactions via UV cross-linking to creating highly functionalized DNA molecules through

Sonogashira coupling. For researchers in molecular biology and drug development, 5-Iodo-
dCTP provides an essential tool for labeling, modifying, and probing the function of nucleic

acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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